1-Methyl-2-chloromethyl-5-nitropyrrole

• Molecular Formula: C6H7ClN2O2
• Molecular Weight: 174.58 g/mol
• IUPAC Name: 2-(chloromethyl)-1-methyl-5-nitropyrrole
• InChI: InChI=1S/C6H7ClN2O2/c1-8-5(4-7)2-3-6(8)9(10)11/h2-3H,4H2,1H3
• InChI Key: NSMHONDPTSFEMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=C1[N+](=O)[O-])CCl

Description

1-Methyl-2-chloromethyl-5-nitropyrrole is a useful research compound. Its molecular formula is C6H7ClN2O2 and its molecular weight is 174.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of the above alcohol (43) (0.13 g, 0.83 mmol) in dry CH2Cl2 (5 mL) at 0° C. was treated with methanesulfonyl chloride (0.36 mL. 1.25 mmol), followed by Et3N (0.50 mL). After stirring at 0° C. for 15 min, the mixture was evaporated to dryness under reduced pressure at room temperature, and the resulting brown solid was partitioned between water and EtOAc. Workup of the organic layer gave a crude product which was was chromatographed on silica gel. Elution with CH2Cl2 /petroleum ether (1:1) gave 1-methyl-2-chloromethyl-5-nitropyrrole (44) (0.13 g, 88%), mp (EtOAc/petroleum ether) 82.5-83.5° C. 1H NMR (CDCl3) δ 7.16 (d, J=4.4 Hz, 1 H, H-4), 6.26 (d, J=4.4 Hz, 1 H, H-3), 4.60 (s, 2 H, CH2Cl), 4.02 (s, 3 H, CH3). Anal. Calculated for C6H7ClN2O2 : C, 41.3; H, 4.0; N, 16.0. Found: C, 41.4; H, 4.0; N, 15.9%.